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Compound of Interest

Compound Name:
2-chloro-N-methyl-4-

nitrobenzamide

CAS No.: 90110-20-6

Cat. No.: B2531708

Get Quote

In the landscape of drug discovery and development, the physical characteristics of an active

pharmaceutical ingredient (API) are as crucial as its pharmacological activity. Properties such

as the physical state, crystalline structure, and melting point are fundamental to the

preformulation and formulation stages of development.[1] These parameters directly influence

a compound's solubility, stability, bioavailability, and manufacturability, ultimately impacting the

safety and efficacy of the final drug product. An API's solid form can exist in various states,

including different crystalline polymorphs or as an amorphous solid, each with unique

physicochemical properties.[2] Therefore, a thorough characterization of these attributes is a

non-negotiable cornerstone of robust pharmaceutical science, ensuring consistency, quality,

and regulatory compliance.[2] This guide provides a detailed examination of the physical state

and melting point of 2-chloro-N-methyl-4-nitrobenzamide (CAS No. 90110-20-6), a key

organic intermediate in the synthesis of more complex molecules for the pharmaceutical and

other industries.[3]

Physical State Characterization of 2-chloro-N-
methyl-4-nitrobenzamide
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The physical state of a compound is its most immediately apparent characteristic and provides

initial insights into its nature. For 2-chloro-N-methyl-4-nitrobenzamide, the expected physical

appearance under standard laboratory conditions is that of a crystalline solid.

Observed Physical State: Based on available data, 2-chloro-N-methyl-4-nitrobenzamide is

described as an off-white to pale yellow crystalline powder.[3] This classification as a

"crystalline powder" is significant. It implies a regular, ordered arrangement of molecules in a

three-dimensional lattice structure. This is in contrast to an amorphous solid, which lacks long-

range molecular order. The crystalline nature of a substance is a critical determinant of its

physical properties, including its melting point, which is typically sharp for a pure crystalline

compound.[4]

Significance of the Crystalline State:
The fact that this compound is a crystalline powder has several implications for its handling and

application:

Stability: Crystalline solids are generally more thermodynamically stable than their

amorphous counterparts.

Purity Assessment: The sharpness of the melting point of a crystalline solid can be a reliable

indicator of its purity.[4]

Handling: As a powder, its flowability and compressibility are important considerations in

manufacturing processes.

Melting Point of 2-chloro-N-methyl-4-nitrobenzamide
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[5] It is a highly characteristic physical constant for a pure

crystalline substance and is invaluable for both identification and purity assessment.[4]

As of the latest literature review, a specific, publicly documented melting point for 2-chloro-N-
methyl-4-nitrobenzamide (CAS No. 90110-20-6) is not readily available. Some suppliers

indicate that this data is available upon request with a certificate of analysis.[3] This absence of

published data necessitates its empirical determination through a rigorous and standardized
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experimental protocol. The following section provides such a protocol, designed to yield a

reliable and reproducible melting point range.

Data Summary Table
Parameter Value / Description Source

CAS Number 90110-20-6 [3]

Molecular Formula C₈H₇ClN₂O₃ [3]

Molecular Weight 214.61 g/mol [3]

Physical Appearance
Off-white to pale yellow

crystalline powder
[3]

Melting Point

Data not publicly available;

requires experimental

determination.

N/A

Experimental Protocol for Melting Point
Determination
The following protocol describes the standard capillary method for determining the melting

point of a crystalline solid. This method is widely adopted in research and quality control

laboratories for its accuracy and reliability.[4]

Principle:
A small, finely powdered sample of the crystalline solid is heated slowly at a controlled rate.

The temperatures at which the first droplet of liquid appears (onset of melting) and at which the

entire sample becomes a clear liquid (completion of melting) are recorded. This range is the

melting point of the substance. A pure substance will exhibit a sharp melting range of 0.5-

1.0°C.[4]

Apparatus and Materials:
Melting point apparatus (e.g., Mel-Temp or similar digital device)

Glass capillary tubes (one end sealed)
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2-chloro-N-methyl-4-nitrobenzamide sample

Spatula

Mortar and pestle (if sample is not a fine powder)

Long glass tube or PVC pipe for packing

Step-by-Step Methodology:
Sample Preparation: a. Ensure the 2-chloro-N-methyl-4-nitrobenzamide sample is

completely dry. The presence of solvent can act as an impurity and depress the melting

point.[6] b. If the sample consists of large crystals, gently pulverize a small amount into a fine

powder using a mortar and pestle. This ensures uniform packing and heat transfer.[6] c. Jab

the open end of a capillary tube into the pile of powdered sample. A small amount of the

powder will enter the tube.[6]

Packing the Capillary Tube: a. Invert the capillary tube so the sealed end is facing down and

gently tap it on a hard surface to cause the powder to fall to the bottom.[6] b. For efficient

packing, drop the capillary tube (sealed end down) through a long, narrow tube (e.g., a 1-

meter length of glass tubing or PVC pipe) onto the benchtop. The bouncing action will

compact the sample tightly.[6] c. Repeat until the packed sample height is between 2-3 mm.

A sample height greater than 3 mm can lead to an artificially broad melting range.[6]

Melting Point Measurement: a. Place the packed capillary tube into the sample holder of the

melting point apparatus.[6] b. Rapid Determination (Optional but Recommended): If the

approximate melting point is unknown, perform a rapid heating run to get a rough estimate.

Heat at a rate of 10-15°C per minute and note the temperature at which the sample melts.

Allow the apparatus to cool significantly before the next step.[4] c. Accurate Determination: i.

Set the heating rate to bring the temperature to about 20°C below the estimated melting

point found in the rapid determination.[6] ii. Once this temperature is reached, reduce the

heating rate to approximately 1°C per minute. A slow heating rate is crucial for ensuring

thermal equilibrium between the sample, thermometer, and heating block.[6] iii. Observe the

sample through the magnifying eyepiece. iv. Record T1: The temperature at which the first

drop of liquid becomes visible. v. Record T2: The temperature at which the last solid particle
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melts, and the sample is completely a clear liquid. d. The melting point is reported as the

range T1 - T2.

Validation and Repeatability: a. Perform at least two additional measurements with fresh

samples in new capillary tubes. Previously melted samples should not be reused as the

crystal structure may have changed upon resolidification.[6] b. The results should be

consistent and reproducible.

Experimental Workflow Diagram
The following diagram illustrates the logical flow for the characterization and validation of the

physical properties of 2-chloro-N-methyl-4-nitrobenzamide.
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Start: Obtain Sample
(2-chloro-N-methyl-4-nitrobenzamide)

Step 1: Physical State
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Record Appearance:
- Color (Off-white to pale yellow)

- Form (Crystalline powder)

Step 2: Sample Preparation
for Melting Point

Pulverize to
Fine Powder

Pack Capillary Tube
(2-3 mm height)

Step 3: Melting Point
Analysis

Optional: Rapid Scan
for Approx. MP

Accurate Scan
(1°C/min near MP)

Record Melting Range (T1-T2)

Step 4: Validation

Repeat Analysis (n=3)
with Fresh Samples

Check for Consistency
(Sharp, Reproducible Range?)

Result: Pure Compound
(Sharp MP Range)

Yes

Result: Impure Compound
(Broad/Depressed MP)

No

End: Final Report with
Physical Properties

Click to download full resolution via product page
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Sources
1. CAS#:179687-05-9 | 2-chloro-N-methoxy-N-methyl-4-nitrobenzamide | Chemsrc
[chemsrc.com]

2. fishersci.com [fishersci.com]

3. 2-Chloro-n-Methyl-4-Nitrobenzamide | 90110-20-6 | ChemicalCell [chemicalcell.com]

4. fishersci.com [fishersci.com]

5. tcichemicals.com [tcichemicals.com]

6. A19702.14 [thermofisher.com]
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state-properties-in-pharmaceutical-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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